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Compound of Interest

rac trans-4-Hydroxy Glyburide-
Compound Name:

13C,d3
CAS No.: 1217639-30-9
Cat. No.: B564266

Get Quote

Executive Summary: Critical Safety Distinction

STOP AND READ: Before initiating any disposal procedure, verify the labeling. rac trans-4-
Hydroxy Glyburide-13C,d3 contains stable isotopes (Carbon-13 and Deuterium).[1]

Radioactive?NO. It does NOT emit ionizing radiation.[1]

Disposal Protocol: Treat as Chemical Hazardous Waste (Toxic/Bioactive).[1]

Do NOT dispose of in radioactive waste streams (unless mixed with other actual radiolabels).

[1]

Do NOT dispose of down the drain.[2]

Hazard Identification & Risk Assessment

As a Senior Application Scientist, | must emphasize that while the isotopic labeling renders this
compound valuable for Mass Spectrometry (MS), the biological core remains a potent

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b564266#bc-rfq
https://www.benchchem.com/product/b564266/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-rac-trans-4-hydroxy-glyburide-13c-d3
https://www.benchchem.com/product/b564266/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-rac-trans-4-hydroxy-glyburide-13c-d3
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.caymanchem.com/product/33752/rac-trans-4-hydroxy-glyburide
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/summary-epa-final-rule-management-hazardous-pharmaceutical-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

sulfonylurea metabolite.

1.1. Toxicology & Biological Activity

This compound is a pharmacologically active metabolite of Glyburide.[1] Even in trace
amounts, sulfonylureas stimulate pancreatic beta cells to release insulin.[1]

e Primary Risk: Accidental ingestion or mucosal absorption can cause hypoglycemia
(precipitous drop in blood sugar).[1]

e Secondary Risk: Skin/Eye irritation common to organic sulfonamides.[1]

1.2. Environmental Impact (The "Why" Behind No-Drain Disposal)

Pharmaceuticals in the Environment (PIE) are a critical concern.[1] Sulfonylureas are "pseudo-
persistent” pollutants.[1]

e Agquatic Toxicity: They can disrupt endocrine function in aquatic life.[1][3][4]

» Resistance: They are not easily biodegraded in standard municipal wastewater treatment
plants (WWTP).[1]

o Directive:Zero-discharge policy. All liquid waste containing this analyte must be collected for
high-temperature incineration.

1.3. PPE Requirements
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Protection Layer Specification Rationale

N95 or P100 (if handling Prevents inhalation of

Respiratory ) ) o
powder) particulates during weighing.[1]

o ] Sulfonylureas can be absorbed
Nitrile Gloves (Double gloving )
Dermal through skin; double layer
recommended)
prevents breakthrough.[1]

Standard protection against
Ocular Chemical Splash Goggles solvent splashes (e.g.,
Methanol/ACN).[1]

Prevents contamination of
Body Lab Coat (Buttoned)
street clothes.[1]

Waste Segregation Strategy

Effective disposal starts at the bench. You must segregate waste based on its physical state
and chemical compatibility, not just its name.[1]

2.1. The Decision Matrix

The following workflow illustrates the logical path for segregating this specific isotopic standard.
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Protocol Logic
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Figure 1: Decision Logic for Waste Segregation. Note that while LC-MS solvents are usually
non-halogenated, they must still be incinerated to destroy the active pharmaceutical ingredient
(API).[1]

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance & Debris)
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Applies to: Expired neat standards, weighing boats, contaminated gloves, and spill cleanup
materials.[1]

o Containment: Place the primary container (vial) inside a clear, sealable polyethylene bag
(secondary containment).

e Labeling:
o Label as "Hazardous Waste - Toxic."[1]
o List contents: "rac trans-4-Hydroxy Glyburide-13C,d3 (Trace)."[1]

o Crucial Step: Deface/black out any "Biohazard" or "Radioactive” symbols if the container
was reused (though it shouldn't be).

e Accumulation: Transfer to a dedicated RCRA Satellite Accumulation Area (SAA) container.[1]
o Container Type: Wide-mouth HDPE drum or pail with a locking lid.[1]

o Compatibility: Ensure no oxidizers (e.g., Nitric Acid) are in the same pail.[1]

Scenario B: Liquid Waste (HPLC/LC-MS Effluent)

Applies to: Mobile phases containing the standard.
Most researchers use this compound as an Internal Standard (I1S) in LC-MS.[1]
o Collection: Direct the HPLC waste line into a solvent waste carboy.
o Do not use open beakers. Use a safety cap with charcoal filters to trap solvent vapors.[1]
» Classification:
o If Mobile Phase is Acetonitrile/Water: Ignitable (D001) + Toxic.[1]
o If Mobile Phase is Methanol/Water: Ignitable (D001) + Toxic.[1]

e Labeling:
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o List all solvents (e.g., "Acetonitrile 50%, Water 50%").[1]

o List the contaminant: "Trace Sulfonylureas."

» Disposal Method:

o Fuel Blending/Incineration: The waste contractor will likely use the high BTU value of the
acetonitrile/methanol to fuel the incinerator, ensuring the complete thermal destruction of
the Glyburide metabolite.

Spill Management (Emergency Procedure)

If the neat powder (solid) is spilled:

Isolate: Evacuate the immediate area. Mark the zone.

PPE Up: Wear N95 respirator, double nitrile gloves, and safety goggles.[1]

Dry Clean Up (Preferred):
o Do not wet the powder (this spreads the contamination).

o Cover the spill with a damp paper towel to prevent dust generation, then scoop up the
material and the towel.

Decontamination:

o Wash the surface with a soap/water solution.

o Validation: A UV lamp (254 nm) can sometimes visualize sulfonylurea residues, though
LC-MS swabs are the only definitive validation method.[1]

Disposal: All cleanup materials go into the Solid Hazardous Waste stream (Scenario A).

Regulatory Context
« USA (EPA/RCRA):
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o While Glyburide is not explicitly "P-listed" (acutely hazardous) by name in 40 CFR 261.33,
best practice in the pharmaceutical industry is to manage active metabolites as Hazardous
Waste.[1]

o Generator Status: If you are a Very Small Quantity Generator (VSQG), you may have
exemptions, but incineration remains the ethical choice over landfilling.[1]

» Europe (CLP/REACH):

o Classified as hazardous.[1][2][5] Must be disposed of via a certified chemical waste
contractor (EWC Code 18 01 06* or 16 05 06*).[1]

References
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Hazardous Drugs.[1][Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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